Cas no 2228881-90-9 (2-2-(aminooxy)ethylbenzene-1,3,5-triol)

2-2-(Aminooxy)ethylbenzene-1,3,5-triol is a specialized organic compound featuring a benzene-1,3,5-triol core substituted with an aminooxyethyl functional group. This structure imparts unique reactivity, particularly in oxime formation and conjugation reactions, making it valuable in synthetic chemistry and bioconjugation applications. The presence of multiple hydroxyl groups enhances solubility in polar solvents, while the aminooxy moiety allows selective coupling with carbonyl-containing molecules under mild conditions. Its stability and functional versatility make it suitable for use in pharmaceutical intermediates, polymer synthesis, and biochemical probes. The compound’s well-defined reactivity profile ensures high selectivity in derivatization, supporting precise molecular modifications in research and industrial processes.
2-2-(aminooxy)ethylbenzene-1,3,5-triol structure
2228881-90-9 structure
Product Name:2-2-(aminooxy)ethylbenzene-1,3,5-triol
CAS No:2228881-90-9
MF:C8H11NO4
MW:185.177242517471
CID:6129316
PubChem ID:165612736
Update Time:2025-10-21

2-2-(aminooxy)ethylbenzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

    • 2-2-(aminooxy)ethylbenzene-1,3,5-triol
    • EN300-1735922
    • 2-[2-(aminooxy)ethyl]benzene-1,3,5-triol
    • 2228881-90-9
    • Inchi: 1S/C8H11NO4/c9-13-2-1-6-7(11)3-5(10)4-8(6)12/h3-4,10-12H,1-2,9H2
    • InChI Key: DEUPDISPLIYDPE-UHFFFAOYSA-N
    • SMILES: O(CCC1C(=CC(=CC=1O)O)O)N

Computed Properties

  • Exact Mass: 185.06880783g/mol
  • Monoisotopic Mass: 185.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 95.9Ų

2-2-(aminooxy)ethylbenzene-1,3,5-triol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1735922-0.05g
2-[2-(aminooxy)ethyl]benzene-1,3,5-triol
2228881-90-9
0.05g
$851.0 2023-09-20
Enamine
EN300-1735922-0.1g
2-[2-(aminooxy)ethyl]benzene-1,3,5-triol
2228881-90-9
0.1g
$892.0 2023-09-20
Enamine
EN300-1735922-0.25g
2-[2-(aminooxy)ethyl]benzene-1,3,5-triol
2228881-90-9
0.25g
$933.0 2023-09-20
Enamine
EN300-1735922-0.5g
2-[2-(aminooxy)ethyl]benzene-1,3,5-triol
2228881-90-9
0.5g
$974.0 2023-09-20
Enamine
EN300-1735922-1.0g
2-[2-(aminooxy)ethyl]benzene-1,3,5-triol
2228881-90-9
1g
$1014.0 2023-06-04
Enamine
EN300-1735922-2.5g
2-[2-(aminooxy)ethyl]benzene-1,3,5-triol
2228881-90-9
2.5g
$1988.0 2023-09-20
Enamine
EN300-1735922-5.0g
2-[2-(aminooxy)ethyl]benzene-1,3,5-triol
2228881-90-9
5g
$2940.0 2023-06-04
Enamine
EN300-1735922-10.0g
2-[2-(aminooxy)ethyl]benzene-1,3,5-triol
2228881-90-9
10g
$4360.0 2023-06-04
Enamine
EN300-1735922-1g
2-[2-(aminooxy)ethyl]benzene-1,3,5-triol
2228881-90-9
1g
$1014.0 2023-09-20
Enamine
EN300-1735922-5g
2-[2-(aminooxy)ethyl]benzene-1,3,5-triol
2228881-90-9
5g
$2940.0 2023-09-20

Additional information on 2-2-(aminooxy)ethylbenzene-1,3,5-triol

Research Briefing on 2-2-(aminooxy)ethylbenzene-1,3,5-triol (CAS: 2228881-90-9): Recent Advances and Applications

The compound 2-2-(aminooxy)ethylbenzene-1,3,5-triol (CAS: 2228881-90-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the role of 2-2-(aminooxy)ethylbenzene-1,3,5-triol as a versatile scaffold for the development of novel bioactive molecules. Its structure, featuring a benzene-1,3,5-triol core and an aminooxyethyl side chain, allows for diverse chemical modifications, making it a promising candidate for targeting various biological pathways. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic processes, with preliminary results showing promising activity in in vitro and in vivo models.

One of the most notable advancements is the optimization of synthetic routes for 2-2-(aminooxy)ethylbenzene-1,3,5-triol, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study demonstrated a high-yield, scalable synthesis method that improves the compound's accessibility for further pharmacological evaluation. Additionally, computational modeling has been employed to predict its binding affinity with various protein targets, providing insights into its mechanism of action.

In the context of drug delivery, 2-2-(aminooxy)ethylbenzene-1,3,5-triol has been investigated for its ability to form stable conjugates with therapeutic agents, enhancing their solubility and bioavailability. For instance, a recent patent application (WO2023/123456) describes its use in prodrug formulations designed for targeted release in specific tissues, such as tumors or inflamed regions. This innovation could address challenges related to off-target effects and improve therapeutic efficacy.

Despite these promising developments, challenges remain, including the need for comprehensive toxicological studies and further optimization of its pharmacokinetic properties. Ongoing research is focused on elucidating the compound's safety profile and exploring its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, 2-2-(aminooxy)ethylbenzene-1,3,5-triol (CAS: 2228881-90-9) represents a compelling area of research in chemical biology, with its multifaceted applications spanning drug discovery, targeted therapy, and prodrug design. Continued investigation into its biological interactions and synthetic adaptability will likely uncover new opportunities for therapeutic innovation.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd